Cas no 12054-85-2 (Ammonium molybdate tetrahydrate)

• Product Name: Ammonium molybdate tetrahydrate
• CAS No: 12054-85-2
• MF: ₄MoO₃^.₃H₂MoO₄^.₆NH₃^.₄H₂O
• MW: 1235.85750007629
• MDL: MFCD00167059
• CID: 48752
• PubChem ID: 24890535
• Update Time: 2026-03-06

Ammonium molybdate tetrahydrate Chemical and Physical Properties

Names and Identifiers

• Ammonium molybdate tetrahydrate
• Molybdate(6-),hexaammonium,tetrahydrate
• MOLYBDIC ACID, AMMONIUM SALT
• MOLYBDIC ACID AMMONIUM SALT TETRAHYDRATE
• AMMONIUM HEPTA MOLYBDATE, HYDROUS
• AMMONIUM HEPTAMOLYBDATE TETRAHYDRATE
• AMMONIUM MOLYBDATE(VI) TETRAHYDRATE
• AMMONIUM MOLYBDATE (PARA) TETRAHYDRATE
• Hexaammonium Heptamolybdate Tetrahydrate
• Hexaammonium Heptamolybdate Tetrahydrate, Crystals
• Hexaammonium Heptamolybdate Tetrahydrate, Powder
• Ammonium heptamolybate
• Ammonium molybdate
• AMMONIUM MOLYBDATE pure
• Ammonium molybdate t
• AMMONIUM MOLYBDATE,REAG.
• AmmoniumMolybdateAcs
• AmmoniumMolybdateAr
• AmmoniumMolybdateGr
• AmmoniumMolybdateUsp
• AmmoniumMolybdateUsp-27
• AMMONIUM MOLYBDATE - 4 H2O
• AMMONIUM MOLYBDATE, 4-HYDRATE

• MDL： MFCD00167059
• Inchi： 1S/7Mo.6H3N.10H2O.18O/h;;;;;;;6*1H3;10*1H2;;;;;;;;;;;;;;;;;;/q;;;;3*+2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/p-6
• InChI Key： FIXLYHHVMHXSCP-UHFFFAOYSA-H
• SMILES： [Mo](=O)(=O)(O)O.[Mo](=O)(=O)(O)O.[Mo](O)(=O)(=O)O.[Mo](=O)(=O)=O.[Mo](=O)(=O)=O.[Mo](=O)(=O)=O.[Mo](=O)(=O)=O.N.N.N.N.N.N.O.O.O.O

Computed Properties

• Exact Mass: 1249.46000
• Monoisotopic Mass: 149.945261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 41
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: Colorless or light yellowish green monoclinic crystals.
• Density: 2.498 g/mL at 25 °C(lit.)
• Melting Point: 190 ºC
• Boiling Point: No data available
• Flash Point: °C
• PH: 4.0-5.5 (25℃, 0.05M in H2O)
• Solubility: H2O: 0.05 M at 20 °C, clear, colorless
• Water Partition Coefficient: 400 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents.
• PSA: 485.00000
• LogP: -1.51300
• Merck: 14,533
• Solubility: Soluble in water, acid and alkali, insoluble in alcohol.

Ammonium molybdate tetrahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3288
• WGK Germany：1
• Hazard Category Code： R22: harmful if swallowed. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S37/39-S36/37
• RTECS：QA5076000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R22; R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Ammonium molybdate tetrahydrate

Properties and Applications of Ammonium molybdate tetrahydrate (CAS No. 12054-85-2)

Ammonium molybdate tetrahydrate, with the chemical formula (NH₄)₆Mo₇O₂₄·4H₂O, is a well-studied inorganic compound that has garnered significant attention in various scientific and industrial applications. This compound, identified by its CAS number 12054-85-2, is a hydrated salt of molybdic acid and ammonia, featuring a unique crystal structure that contributes to its diverse utility. The presence of multiple molybdenum atoms in its molecular framework makes it a subject of interest in catalysis, materials science, and environmental chemistry.

The structural properties of Ammonium molybdate tetrahydrate are characterized by its layered crystal lattice, which facilitates strong interactions between the molybdenum centers. This feature is particularly relevant in its role as a catalyst, where the compound’s ability to stabilize transition metal complexes enhances its efficiency in various chemical transformations. Recent studies have highlighted its potential in polymerization reactions, where it serves as a heterogeneous catalyst, improving reaction yields and selectivity.

In the realm of materials science, Ammonium molybdate tetrahydrate has been explored for its applications in nanotechnology. Researchers have synthesized nanostructured forms of this compound, which exhibit enhanced properties due to their small size and high surface area. These nanostructures show promise in energy storage devices, such as supercapacitors and batteries, where their ability to adsorb and release ions rapidly contributes to improved performance. The compound’s stability under extreme conditions further makes it suitable for use in harsh environments.

The environmental chemistry community has also recognized the significance of Ammonium molybdate tetrahydrate. It has been utilized as an effective agent in water treatment processes, particularly for the removal of heavy metals like mercury and lead. The high affinity of molybdenum ions for these metals allows for the formation of stable complexes that can be easily separated from water. Furthermore, recent research indicates that this compound can act as a co-catalyst in photocatalytic systems, enhancing the degradation of organic pollutants under solar irradiation.

From an industrial perspective, Ammonium molybdate tetrahydrate finds applications in the production of specialized coatings and ceramics. Its ability to form stable compounds with other elements makes it valuable in creating materials with tailored properties. For instance, when combined with silicon or titanium compounds, it can produce coatings that exhibit exceptional thermal resistance and corrosion protection. These properties are particularly beneficial in aerospace and automotive industries, where materials must withstand extreme conditions.

The pharmaceutical industry has also shown interest in Ammonium molybdate tetrahydrate due to its potential bioactivity. While not directly used as a therapeutic agent, it serves as a precursor for synthesizing complex molecules with pharmaceutical applications. Researchers have investigated its role in modulating enzymatic activities by acting as a cofactor for certain enzymes that require molybdenum for their function. This discovery opens up avenues for developing new drugs targeting metabolic pathways influenced by molybdenum.

The synthesis of Ammonium molybdate tetrahydrate typically involves the reaction of ammonium hydroxide with a solution of molybdic acid or sodium molybdate under controlled conditions. The hydration process is critical to achieving the stable tetrahydrate form, which is essential for maintaining its desired properties. Advances in synthetic methodologies have enabled the production of high-purity grades of this compound, meeting the stringent requirements of industrial and research applications.

In conclusion, Ammonium molybdate tetrahydrate (CAS No. 12054-85-2) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural and chemical properties make it indispensable in catalysis, materials science, environmental remediation, and industrial manufacturing. As research continues to uncover new uses for this compound, its importance is likely to grow even further, driving innovation across various sectors.